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Compound of Interest

Compound Name:
1,1,1,2,2,3,3-Heptafluoro-5-

iodopentane

CAS No.: 68188-12-5

Cat. No.: B1295121

Get Quote

In the landscape of modern medicinal chemistry and materials science, the strategic

incorporation of fluorine into molecular frameworks is a cornerstone for innovation.[1][2]

Fluorinated intermediates are pivotal building blocks, prized for their ability to confer unique

properties such as enhanced metabolic stability, increased binding affinity, and modified

lipophilicity to active pharmaceutical ingredients (APIs) and advanced materials.[1][3][4] Among

these, the class of 1H,1H,2H,2H-perfluoroalkyl iodides stands out as a versatile platform for

synthesis. These molecules possess a unique segmented structure: a highly fluorinated, rigid

"tail" connected to a reactive C-I bond via a flexible ethylene "spacer." This configuration

marries the influential properties of the perfluoroalkyl group with the synthetic utility of a primary

alkyl iodide.

This guide provides a detailed technical overview of a specific member of this class,

1H,1H,2H,2H-Perfluoropentyl iodide. While specific experimental data for this C5 analogue is

less prevalent in the literature compared to its longer-chain counterparts (such as the C6 and

C8 homologues), its chemical behavior and utility can be understood through the well-

established principles governing this homologous series. We will delve into its structure and

nomenclature, project its physicochemical properties based on known trends, detail the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1295121#bc-rfq
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.tandfonline.com/doi/full/10.1080/14756360701425014
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.alfa-chemclinix.com/products/fluorinated-pharmaceutical-intermediates-14946.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-fluorinated-intermediates-modern-drug-discovery-rf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


fundamental synthesis and reactivity, explore its applications for researchers in drug

development, and outline the necessary safety protocols.

PART 1: Nomenclature and Molecular Structure
A clear understanding of the compound's nomenclature is essential for unambiguous

communication in a research and development setting. The systematic naming conventions

precisely describe the location of both fluorine and hydrogen atoms, which is critical for

distinguishing isomers.

Nomenclature Deconstructed:

IUPAC Name: The formal IUPAC name is 1,1,1,2,2,3,3,4,4-nonafluoro-6-iodohexane. This

name is derived by numbering the carbon chain starting from the end that gives the

substituents the lowest possible locants. However, this is less commonly used in supplier

catalogs and the literature.

Common & Systematic Hybrid Name: The name 1H,1H,2H,2H-Perfluoropentyl iodide is more

frequently encountered. This convention serves to highlight the key structural features:

"Perfluoropentyl": This indicates a five-carbon chain where, conceptually, all hydrogens

have been replaced by fluorine.

"1H,1H,2H,2H-": This prefix specifies the locations of the four hydrogen atoms on the first

and second carbon atoms of the ethyl spacer, distinguishing it from other isomers.

"iodide": This denotes the terminal iodine atom.

Structural Representation:

The molecule consists of a C3F7 (perfluoropropyl) group linked to a -CH2CH2I group. The

electron-withdrawing nature of the perfluorinated chain significantly influences the reactivity of

the C-I bond.

Caption: 2D structure of 1H,1H,2H,2H-Perfluoropentyl iodide.

PART 2: Physicochemical Properties
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Quantitative data for 1H,1H,2H,2H-Perfluoropentyl iodide is not widely published. However, we

can infer its properties from the well-documented data of its longer-chain homologues,

1H,1H,2H,2H-Perfluorohexyl iodide and 1H,1H,2H,2H-Perfluorooctyl iodide. As the length of

the perfluoroalkyl chain increases, the boiling point, melting point, and density are expected to

increase due to stronger intermolecular van der Waals forces.

Table 1: Physicochemical Data of 1H,1H,2H,2H-Perfluoroalkyl Iodides

Property
1H,1H,2H,2H-
Perfluorohexyl
Iodide (C6)

1H,1H,2H,2H-
Perfluorooctyl
Iodide (C8)

1H,1H,2H,2H-
Perfluoropentyl
Iodide (C5)
(Estimated)

CAS Number 355-43-1 2043-57-4[5][6] N/A

Molecular Formula C₆H₄F₉I C₈H₄F₁₃I[6] C₅H₄F₇I

Molecular Weight 423.98 g/mol 474.00 g/mol [6][7] ~374 g/mol

Appearance
Colorless to pinkish

liquid[8]

Colorless to pinkish

liquid[9]
Colorless liquid

Boiling Point ~160-162 °C
180 °C[9], 92°C / 45

mmHg[10][11]
~135-145 °C

Density 1.94 g/mL at 20°C[8]
1.934 g/mL at 25°C[9]

[10][11]
~1.9 g/mL at 25°C

Refractive Index

(n²⁰/D)
1.370[8] 1.359 - 1.361[9] ~1.35

Solubility Insoluble in water[8] Insoluble in water[9] Insoluble in water

Note: Properties for the C5 analogue are estimations based on trends observed in the

homologous series.

PART 3: Synthesis and Reactivity
Core Synthesis Pathway: A Two-Stage Process
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The most industrially relevant method for producing 1H,1H,2H,2H-perfluoroalkyl iodides is a

two-stage process rooted in telomerization and subsequent free-radical addition.[12]

Stage 1: Telomerization to Form Perfluoroalkyl Iodide (RₙI) The synthesis begins with the

creation of the perfluoropropyl iodide (C₃F₇I) precursor. This is typically achieved through the

free-radical initiated reaction of a shorter-chain perfluoroalkyl iodide, such as pentafluoroethyl

iodide (C₂F₅I), with tetrafluoroethylene (TFE; CF₂=CF₂).[12][13] This telomerization reaction

produces a mixture of longer-chain perfluoroalkyl iodides, and the distribution of these telomers

can be controlled by adjusting the molar ratio of the reactants.[12]

Stage 2: Ethylene Addition The perfluoropropyl iodide (C₃F₇I) from the first stage is then

reacted with ethylene (CH₂=CH₂) in a free-radical addition reaction. This critical step inserts an

ethylene unit between the perfluoroalkyl chain and the iodine atom, yielding the target

1H,1H,2H,2H-Perfluoropentyl iodide.[12][14] This reaction is typically initiated by a radical

initiator (e.g., AIBN) or thermally at elevated temperature and pressure.
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Figure 2: General Synthesis of 1H,1H,2H,2H-Perfluoroalkyl Iodides
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1H,1H,2H,2H-Perfluoroalkyl Iodide
(R_F-CH₂-CH₂-I)

Free-Radical Addition

Click to download full resolution via product page

Caption: Synthesis via free-radical addition of ethylene.

Representative Experimental Protocol (Adapted for C₅ Synthesis): This protocol is a

representative example based on established procedures for longer-chain analogues.
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Apparatus Setup: A high-pressure autoclave equipped with a stirrer, gas inlet, pressure

gauge, and thermocouple is assembled and purged with nitrogen.

Charging Reactants: The autoclave is charged with perfluoropropyl iodide (C₃F₇I) and a

radical initiator such as azobisisobutyronitrile (AIBN).

Reaction Execution: The vessel is sealed and pressurized with ethylene gas. The mixture is

then heated to a temperature sufficient to initiate the reaction (typically 70-90°C). The

reaction is allowed to proceed for several hours, with the consumption of ethylene monitored

by the pressure drop.

Work-up and Purification: After cooling the reactor, excess ethylene is vented. The crude

product mixture is then subjected to fractional distillation under reduced pressure to isolate

the desired 1H,1H,2H,2H-Perfluoropentyl iodide.

Key Reactivity Insights:

The synthetic value of 1H,1H,2H,2H-perfluoroalkyl iodides stems from the reactivity of the C-I

bond.

Radical Perfluoroalkylation: The C-I bond can undergo homolytic cleavage under thermal,

photochemical, or radical-initiator-induced conditions to generate a perfluoroalkyl ethyl

radical (Rₙ-CH₂-CH₂•).[15] This radical can then be used to introduce the fluorinated moiety

into a wide range of organic molecules, a key strategy in drug discovery.[15][16]

Hydrolysis to Fluorotelomer Alcohols (FTOHs): A synthetically crucial transformation is the

hydrolysis of the iodide to the corresponding alcohol (Rₙ-CH₂-CH₂-OH).[12][14] This is often

achieved by reacting the iodide with oleum (fuming sulfuric acid) to form a sulfate ester

intermediate, which is subsequently quenched with water.[12] These alcohols are precursors

to fluorinated surfactants, acrylates, and polymers.

Coupling Reactions: The C-I bond can participate in various metal-catalyzed cross-coupling

reactions, for instance, with aryl compounds, to form more complex fluorinated molecules.

[17]
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PART 4: Applications in Research and Drug
Development
While specific applications of 1H,1H,2H,2H-Perfluoropentyl iodide are not extensively

documented, its role as a fluorinated building block is clear from the established utility of its

homologues. For researchers, its value lies in its ability to introduce a short, well-defined

fluorous tag or building block.

Modulation of Physicochemical Properties: In drug discovery, replacing a hydrocarbon

segment with a fluorinated one can profoundly impact a molecule's properties.[1][2] The

introduction of a C₃F₇CH₂CH₂- group can:

Increase Lipophilicity: Enhancing membrane permeability and the ability to cross the

blood-brain barrier.[3][18]

Block Metabolic Oxidation: The high strength of C-F bonds makes the perfluoroalkyl chain

resistant to metabolic degradation (e.g., by cytochrome P450 enzymes), which can

improve the pharmacokinetic profile of a drug candidate.[1][2]

Alter Conformation and Binding: The electronegative nature of fluorine can alter the

acidity/basicity of nearby functional groups and create unique intermolecular interactions

(e.g., halogen bonds, dipole-dipole) with target proteins, potentially enhancing binding

affinity and selectivity.[1]

Synthesis of Fluorinated Analogues: Drug development professionals can use this

intermediate to synthesize fluorinated versions of existing drugs or lead compounds. For

example, it can be used to create novel fluorinated anticancer agents, central nervous

system (CNS) drugs, or antibiotics, where enhanced potency and stability are desired.[18]

Precursor for Advanced Materials: Beyond pharmaceuticals, this compound is a precursor

for synthesizing fluorinated surfactants, polymers, and surface coatings.[8][9] These

materials are valuable in creating hydrophobic and oleophobic surfaces for specialized

applications in electronics, textiles, and biocompatible medical devices.[10]

PART 5: Safety and Handling
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As a Senior Application Scientist, ensuring laboratory safety is paramount. Perfluoroalkyl

iodides must be handled with appropriate care, following established safety protocols. The

information below is based on safety data for homologous compounds.[19][20][21]

Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and

appropriate chemical-resistant gloves (e.g., nitrile).[20]

Engineering Controls: Work in a well-ventilated chemical fume hood to avoid inhalation of

vapors.[19] Ensure an eyewash station and safety shower are readily accessible.[21]

Handling Precautions: Avoid contact with skin and eyes.[19] Prevent inhalation of mist or

vapor.[19] The compound is light-sensitive, so it should be stored in a dark or opaque

container.[9][19]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[19] Keep the container tightly sealed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the product to enter drains.

Hazard Identification: Based on data for related compounds, 1H,1H,2H,2H-Perfluoropentyl

iodide is expected to cause skin, eye, and respiratory tract irritation.[21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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